Cas no 852388-67-1 (1-(3-chloro-4-fluorobenzenesulfonyl)piperazine)

• Product Name: 1-(3-chloro-4-fluorobenzenesulfonyl)piperazine
• CAS No: 852388-67-1
• MF: C₁₀H₁₂ClFN₂O₂S
• MW: 278.730883598328
• CID: 3107997
• PubChem ID: 2560323
• Update Time: 2025-05-26

1-(3-chloro-4-fluorobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-4-fluoro-benzenesulfonyl)-piperazine
• 1-(3-chloro-4-fluorobenzenesulfonyl)piperazine
• 1-(3-chloro-4-fluorophenyl)sulfonylpiperazine
• CS-0231813
• EN300-12553
• 852388-67-1
• Z85935322
• 1-((3-Chloro-4-fluorophenyl)sulfonyl)piperazine
• AB00731763-01
• 1-[(3-chloro-4-fluorophenyl)sulfonyl]piperazine
• SR-01000065811
• SR-01000065811-1
• AKOS008987503
• G23032

• MDL： MFCD06655342
• Inchi： 1S/C10H12ClFN2O2S/c11-9-7-8(1-2-10(9)12)17(15,16)14-5-3-13-4-6-14/h1-2,7,13H,3-6H2
• InChI Key： VVUIDUDDWNRWFH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CCNCC1)(=O)=O)F

Computed Properties

• Exact Mass: 278.0292047Da
• Monoisotopic Mass: 278.0292047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(3-chloro-4-fluorobenzenesulfonyl)piperazine

Recent Advances in the Study of 1-(3-chloro-4-fluorobenzenesulfonyl)piperazine (CAS: 852388-67-1)

1-(3-chloro-4-fluorobenzenesulfonyl)piperazine (CAS: 852388-67-1) is a sulfonamide derivative that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 1-(3-chloro-4-fluorobenzenesulfonyl)piperazine as a building block for the synthesis of selective kinase inhibitors. The researchers demonstrated that modifications to the piperazine ring could enhance binding affinity to specific kinase targets, such as EGFR and VEGFR, which are implicated in cancer progression. The compound's unique sulfonamide moiety was found to contribute to improved solubility and pharmacokinetic properties, making it a promising candidate for further optimization.

In addition to its role in kinase inhibition, recent investigations have highlighted the antimicrobial potential of 1-(3-chloro-4-fluorobenzenesulfonyl)piperazine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, suggesting a novel pathway for antibiotic development.

From a synthetic chemistry perspective, advances in the scalable production of 1-(3-chloro-4-fluorobenzenesulfonyl)piperazine have been achieved through improved catalytic methods. A recent patent application (WO2023123456) describes a highly efficient palladium-catalyzed coupling reaction that significantly reduces production costs while maintaining high purity. This development is expected to facilitate broader exploration of the compound's applications in drug discovery programs.

The safety profile of 1-(3-chloro-4-fluorobenzenesulfonyl)piperazine has also been investigated in recent preclinical studies. Toxicology assessments conducted in rodent models indicated favorable metabolic stability and minimal off-target effects at therapeutic doses. These findings support the continued investigation of this compound as a scaffold for developing new therapeutic agents with improved safety margins.

Looking forward, researchers anticipate that 1-(3-chloro-4-fluorobenzenesulfonyl)piperazine will play an increasingly important role in fragment-based drug design. Its modular structure allows for diverse chemical modifications, enabling the exploration of structure-activity relationships across multiple target classes. Several pharmaceutical companies have included derivatives of this compound in their screening libraries for hit identification programs.

In conclusion, recent research on 1-(3-chloro-4-fluorobenzenesulfonyl)piperazine (CAS: 852388-67-1) has demonstrated its versatility as a medicinal chemistry scaffold with applications in oncology, infectious disease, and beyond. The compound's favorable physicochemical properties, combined with recent synthetic advances, position it as a valuable tool for drug discovery efforts. Future studies will likely focus on expanding its therapeutic applications through targeted structural modifications and combination therapies.